Cas no 1804667-65-9 (3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro, cyano, and difluoromethyl substituents, enhance reactivity and selectivity in cross-coupling reactions and other transformations. The carboxylic acid moiety provides a functional handle for further derivatization, making it a valuable intermediate in the development of active ingredients. The difluoromethyl group contributes to metabolic stability and bioavailability, while the electron-withdrawing cyano and chloro groups facilitate nucleophilic substitution. This compound is particularly useful in the design of herbicides, fungicides, and bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.
1804667-65-9 structure
Product Name:3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1804667-65-9
MF:C8H3ClF2N2O2
MW:232.571427583694
CID:4808725
Update Time:2025-10-28
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
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- Inchi： 1S/C8H3ClF2N2O2/c9-5-4(8(14)15)1-3(2-12)13-6(5)7(10)11/h1,7H,(H,14,15)
- InChI Key： ULAIQFWPWMBQIH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C#N)N=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 1.7
- Topological Polar Surface Area: 74
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053149-1g |
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid |
1804667-65-9 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-Chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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